Cas no 1629265-17-3 (K-Ras G12C-IN-1)
K-Ras G12C-IN-1 Chemical and Physical Properties
Names and Identifiers
-
- K-Ras G12C-IN-1
- 1-[4-[2-[4-chloro-5-(2-chlorophenyl)-2-methoxyanilino]acetyl]piperazin-1-yl]prop-2-en-1-one
- 2-Propen-1-one, 1-[4-[2-[(2',6-dichloro-4-methoxy[1,1'-biphenyl]-3-yl)amino]acetyl]-1-piperazinyl]-
- SCHEMBL16102800
- 1-(4-(2-(4-chloro-5-(2-Chloropheny)-2-methoxyphenylamino)acetyl)piperazin-1-yl)prop-2-en-1-one
- CS-3532
- AKOS030526624
- HY-18604
- 1629265-17-3
- ZJWLFLPGQCYBSE-UHFFFAOYSA-N
- DA-74798
- MS-28110
- 1-{4-[2-({2',6-dichloro-4-methoxy-[1,1'-biphenyl]-3-yl}amino)acetyl]piperazin-1-yl}prop-2-en-1-one
- 1-(4-(2-(4-chloro-5-(2-Chlorophenyl)-2-methoxyphenylamino)acetyl)piperazin-1-yl)prop-2-en-1-one
- NCGC00390636-01
-
- Inchi: InChI=1S/C22H23Cl2N3O3/c1-3-21(28)26-8-10-27(11-9-26)22(29)14-25-19-12-16(18(24)13-20(19)30-2)15-6-4-5-7-17(15)23/h3-7,12-13,25H,1,8-11,14H2,2H3
- InChI Key: ZJWLFLPGQCYBSE-UHFFFAOYSA-N
- SMILES: ClC(C=C(OC)C(NCC(N1CCN(C(C=C)=O)CC1)=O)=C2)=C2C3=CC=CC=C3Cl
Computed Properties
- Exact Mass: 447.1116470g/mol
- Monoisotopic Mass: 447.1116470g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 612
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 61.9Ų
K-Ras G12C-IN-1 Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
K-Ras G12C-IN-1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC22573-5 mg |
K-Ras G12C-IN-1 |
1629265-17-3 | >98% | 5mg |
$280.0 | 2022-02-28 | |
| DC Chemicals | DC22573-10 mg |
K-Ras G12C-IN-1 |
1629265-17-3 | >98% | 10mg |
$400.0 | 2022-02-28 | |
| DC Chemicals | DC22573-50 mg |
K-Ras G12C-IN-1 |
1629265-17-3 | >98% | 50mg |
$1680.0 | 2022-02-28 | |
| MedChemExpress | HY-18604-10mM*1mLinDMSO |
K-Ras G12C-IN-1 |
1629265-17-3 | 98.82% | 10mM*1mLinDMSO |
¥3452 | 2022-02-25 | |
| MedChemExpress | HY-18604-1mg |
K-Ras G12C-IN-1 |
1629265-17-3 | 98.19% | 1mg |
¥1500 | 2024-04-19 | |
| MedChemExpress | HY-18604-5mg |
K-Ras G12C-IN-1 |
1629265-17-3 | 98.19% | 5mg |
¥3500 | 2024-04-19 | |
| MedChemExpress | HY-18604-10mg |
K-Ras G12C-IN-1 |
1629265-17-3 | 98.19% | 10mg |
¥5000 | 2024-04-19 | |
| MedChemExpress | HY-18604-50mg |
K-Ras G12C-IN-1 |
1629265-17-3 | 98.19% | 50mg |
¥21000 | 2023-08-31 | |
| MedChemExpress | HY-18604-100mg |
K-Ras G12C-IN-1 |
1629265-17-3 | 98.19% | 100mg |
¥36000 | 2023-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | K881701-1mg |
K-Ras G12C-IN-1 |
1629265-17-3 | ≥98% | 1mg |
¥1,539.00 | 2022-01-13 |
K-Ras G12C-IN-1 Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on K-Ras G12C-IN-1
Professional Introduction to K-Ras G12C-IN-1 (CAS No: 1629265-17-3)
K-Ras G12C-IN-1, a compound with the chemical identifier CAS No: 1629265-17-3, represents a significant advancement in the field of targeted cancer therapy. This innovative molecule has garnered considerable attention for its potential in addressing the challenging issue of KRAS G12C mutations, which are known to be highly resistant to conventional therapeutic strategies. The development of K-Ras G12C-IN-1 is a testament to the relentless progress in medicinal chemistry and oncology research, offering a promising avenue for the treatment of cancers driven by this specific genetic alteration.
The KRAS G12C mutation is a critical driver in various cancers, including pancreatic, colorectal, and lung cancers. Historically, KRAS has been considered "undruggable" due to its unique structural and functional properties. However, the discovery of K-Ras G12C-IN-1 has revolutionized this perception by providing a molecular tool that can specifically inhibit the activity of mutant KRAS proteins. This breakthrough has opened up new possibilities for therapeutic intervention in patients with KRAS-driven malignancies, where unmet medical needs remain substantial.
K-Ras G12C-IN-1 operates by binding to the switch II region of the mutant KRAS protein, effectively blocking its ability to transmit proliferative signals within cancer cells. This mechanism of action is distinct from previous attempts at targeting KRAS, as it leverages a unique binding mode that has been validated through extensive preclinical studies. The compound's ability to disrupt KRAS-GTPase activity without affecting wild-type KRAS underscores its potential for high selectivity and reduced off-target effects.
Recent advancements in structural biology have provided deeper insights into the binding interactions between K-Ras G12C-IN-1 and the mutant KRAS protein. High-resolution crystal structures have revealed that this compound forms stable complexes with key residues in the switch II region, thereby stabilizing the inactive state of KRAS. These structural insights have not only rationalized the compound's potency but also guided further optimization efforts to enhance its pharmacokinetic properties and therapeutic efficacy.
The preclinical efficacy of K-Ras G12C-IN-1 has been demonstrated in multiple animal models of cancer. Studies have shown that treatment with this compound leads to significant tumor regression and prolonged survival in mice bearingKRAS-driven tumors. Furthermore, combination therapy approaches involving K-Ras G12C-IN-1 with other targeted agents or immunotherapy modalities have shown synergistic effects, further highlighting its potential as part of multi-modal treatment strategies.
Current clinical trials are underway to evaluate the safety and efficacy of K-Ras G12C-IN-1 in human patients with advanced cancers harboring KRAS G12C mutations. Early-phase trials have reported encouraging results, with many patients experiencing durable responses to treatment. These findings are particularly noteworthy given the historical difficulty in developing effective therapies for KRAS mutations, making K-Ras G12C-IN-1 a landmark achievement in oncology.
The development of K-Ras G12C-IN-1 also underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. By integrating knowledge from various scientific disciplines, researchers have been able to overcome significant challenges associated with drug discovery and development. This collaborative approach is essential for advancing novel therapeutics and addressing complex diseases like cancer.
Looking ahead, the future prospects for K-Ras G12C-IN-1 are promising. Ongoing research aims to optimize its pharmacological properties further and explore new applications in other areas of medicine. Additionally, efforts are being made to develop next-generation inhibitors that build upon the success of K-Ras G12C-IN-1, potentially targeting otherKRAS mutants or related signaling pathways. The continued evolution of targeted therapies like K-Ras G12C-IN-1 holds great promise for improving patient outcomes and transforming cancer treatment paradigms.
In conclusion, K-Ras G12C-IN-1 (CAS No: 1629265-17-3) represents a groundbreaking development in the field of oncology. Its ability to specifically inhibit mutant KRAS proteins offers a novel therapeutic strategy for patients with cancers driven by these genetic alterations. With ongoing clinical trials providing exciting preliminary results and a robust pipeline of next-generation inhibitors in development, K-Ras G12C-IN-1 stands as a beacon of hope in the fight against cancer.
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